Isopropyl cinnamate

• IUPAC Name: propan-2-yl (E)-3-phenylprop-2-enoate
• InChI: InChI=1S/C12H14O2/c1-10(2)14-12(13)9-8-11-6-4-3-5-7-11/h3-10H,1-2H3/b9-8+
• InChI Key: RGACABDFLVLVCT-CMDGGOBGSA-N
• Canonical SMILES: CC(C)OC(=O)C=CC1=CC=CC=C1
• Isomeric SMILES: CC(C)OC(=O)/C=C/C1=CC=CC=C1
• Molecular Formula: C12H14O2
• DSSTOX Substance ID: DTXSID3064809
• Molecular Weight: 190.24 g/mol
• Physical Description: Colourless viscous liquid, balsamic, sweet and dry amber type odour
• Solubility: insoluble in water; soluble in oils, miscible (in ethanol)
• Density: 1.020-1.027
• CAS No.: 7780-06-5, 60512-85-8

Description

Isopropyl cinnamate, with the chemical formula C12H14O2, is an ester derived from cinnamic acid and isopropyl alcohol. It is known for its applications in the fragrance and cosmetic industries due to its pleasant, sweet, and floral scent reminiscent of cinnamon and balsamic notes . Additionally, it possesses UV-absorbing properties, making it a popular ingredient in sunscreens and other UV-protective products .

Preparation Methods

Synthetic Routes and Reaction Conditions

Isopropyl cinnamate can be synthesized through various methods, including:

Fischer Esterification: This classical method involves the reaction of cinnamic acid with isopropyl alcohol in the presence of an acid catalyst, such as sulfuric acid, under reflux conditions.

Microwave-Assisted Synthesis: This modern approach uses microwave irradiation to accelerate the esterification reaction, often employing solid super acid catalysts to enhance the reaction rate and yield.

Industrial Production Methods

Industrial production of this compound typically involves large-scale Fischer esterification, where cinnamic acid and isopropyl alcohol are reacted in the presence of an acid catalyst. The reaction mixture is then purified through distillation to obtain the desired ester .

Chemical Reactions Analysis

Types of Reactions

Isopropyl cinnamate undergoes various chemical reactions, including:

Hydrolysis: In the presence of a strong acid or base, this compound can be hydrolyzed to yield cinnamic acid and isopropyl alcohol.

Oxidation: Oxidative cleavage of the double bond in the cinnamate moiety can produce benzaldehyde and acetone.

Reduction: Reduction of the double bond can lead to the formation of isopropyl hydrocinnamate.

Common Reagents and Conditions

Hydrolysis: Strong acids (e.g., hydrochloric acid) or bases (e.g., sodium hydroxide) under reflux conditions.

Oxidation: Oxidizing agents such as potassium permanganate or ozone.

Reduction: Reducing agents like hydrogen gas in the presence of a palladium catalyst.

Major Products

Hydrolysis: Cinnamic acid and isopropyl alcohol.

Oxidation: Benzaldehyde and acetone.

Reduction: Isopropyl hydrocinnamate.

Scientific Research Applications

Isopropyl cinnamate has diverse applications in scientific research, including:

Chemistry: Used as a starting material for the synthesis of various cinnamate derivatives with potential antimicrobial and antifungal properties.

Biology: Investigated for its role in modulating biological pathways and its potential as a bioactive compound.

Medicine: Explored for its antimicrobial activity against pathogenic fungi and bacteria.

Industry: Utilized in the formulation of fragrances, cosmetics, and UV-protective products.

Mechanism of Action

The mechanism of action of isopropyl cinnamate involves its interaction with biological membranes and cellular components. For instance, it has been shown to interact with ergosterol in fungal cell membranes, disrupting membrane integrity and leading to cell death . Additionally, molecular docking studies suggest that this compound targets specific enzymes in bacteria, inhibiting their function and exerting antibacterial effects .

Comparison with Similar Compounds

Isopropyl cinnamate can be compared with other cinnamate esters, such as:

Methyl cinnamate: Known for its fruity aroma and used in flavoring and fragrance industries.

Ethyl cinnamate: Possesses a sweet, balsamic odor and is used in perfumes and flavorings.

Butyl cinnamate: Exhibits a floral scent and is used in cosmetic formulations.

Uniqueness

This compound stands out due to its unique combination of a pleasant scent and UV-absorbing properties, making it particularly valuable in the formulation of sunscreens and other UV-protective products .

Synthesis routes and methods

Procedure details

A homogeneous mixture containing cinnamaldehyde (7.5 mmol), Chloronil (22.5 mmol), isopropanol (10 mL) is taken in a round bottom flask and catalytic amount of silica gel (0.1 g) is added to it. The mixture is stirred for 20 hrs at room temperature. After completion of the reaction (observed by TLC and by GC analysis), the reaction mixture is filtered and washed with ethylacetate (5 ml×2). Concentrate the filtrate under reduced pressure and the crude product thus obtained is loaded on a neutral alumina column and eluted with diethyl ether. Isopropyl cinnamate (from formula I where X1═H, X2═H, X3═H, X4═H, X5═H, R═C3H8) is isolated in 49% yield. 1H-NMR (CDCl3, 300 MHz) δ7.59 (1H, d, J=16.55 Hz), 7.41 (2H, m), 7.27 (3H, m), 6.34 (1H, d, J=16.55 Hz), 5.07 (1H, m), 1.18 (6H, d); 13C-NMR (CDCl3, 75.4 MHz) δ166.4, 144.3, 134.5, 130.1, 128.6, 128.0, 118.8, 67.7, 21.9.